Cas no 61441-03-0 ( )

• Product Name: &nbsp
• CAS No: 61441-03-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 954500
• PubChem ID: 329383
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-5H-benzo[d][2]benzoxepin-7-one
• 9,10-dimethoxy-7H-dibenzo[c,e]oxepin-5-one
• 9,10-Dimethoxydiphenid
• AC1L74MM
• NSC311732
• 61441-03-0
• NSC-311732
• DTXSID60317146
• 9,10-Dimethoxydibenzo[c,e]oxepin-5(7H)-one
•  

• Inchi： 1S/C16H14O4/c1-18-14-7-10-9-20-16(17)12-6-4-3-5-11(12)13(10)8-15(14)19-2/h3-8H,9H2,1-2H3
• InChI Key： URZWJGSWUIAVKN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C2C=C(C(=CC=2C1)OC)OC)=O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 3.04120